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Compound of Interest

Compound Name: 2-Hydroxyacetamide

Cat. No.: B1193895

An In-depth Technical Guide to 2-Hydroxyacetamide

Introduction

2-Hydroxyacetamide, a bifunctional organic molecule, serves as a fundamental building block
in diverse areas of chemical research and development. Its structure, containing both a primary
hydroxyl group and a primary amide group, allows for a wide range of chemical
transformations. This versatility makes it a valuable starting material and intermediate in
organic synthesis, medicinal chemistry, and materials science. This document provides a
comprehensive overview of 2-hydroxyacetamide, including its chemical properties, synthesis,
applications, and safety considerations, with a focus on its relevance to researchers and drug
development professionals.

Nomenclature and Identification

The compound is systematically named according to IUPAC nomenclature, and it is also
recognized by several common names and identifiers.

IUPAC Name: 2-hydroxyacetamide[1][2]

Synonyms: Glycolamide, Glycollamide, alpha-Hydroxyacetamide[2][3][4]

CAS Number: 598-42-5[2][3][5][6]

Molecular Formula: C2HsNO2[1][2][5][6][7]
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« InChl Key: TZGPACAKMCUCKX-UHFFFAOYSA-N[1][4]

Physicochemical Properties

A summary of the key quantitative data for 2-hydroxyacetamide is presented in Table 1. This
data is essential for experimental design, including reaction setup and purification methods.

Table 1: Physicochemical Properties of 2-Hydroxyacetamide

Property Value Source(s)
Molecular Weight 75.07 g/mol [11[4151181
Melting Point 118-120 °C [31141[8]
Boiling Point 133.7 °C (estimate) [41[8]
Density 1.415 g/cm3 (at -5 °C) [41[8]
Water Solubility 413.5 g/L (at 25 °C) [419]

pKa 13.28 + 0.10 (Predicted) [4119]

LogP (XLogP3-AA) -1.5 [1][7]
Topological Polar Surface Area  63.3 A2 [1][9]
Hydrogen Bond Donor Count 2 9]

Hydrogen Bond Acceptor
ydrog p 5 [9]
Count

Chemical Reactivity and Synthesis

The dual functionality of 2-hydroxyacetamide is central to its utility in chemical synthesis.[3]
The hydroxyl and amide groups can be modified independently or utilized in concert for
cyclization or polymerization reactions.[3]

4.1 Reactivity Profile

¢ Reactions at the Hydroxyl Group: The primary alcohol can undergo common transformations
such as esterification, etherification, and oxidation.[3]
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» Reactions at the Amide Group: The amide functionality can be subjected to hydrolysis,
reduction to an amine, or further N-functionalization.[3]

4.2 Experimental Protocol: Synthesis of N-Substituted Hydroxyacetamides

A general and direct method for synthesizing N-substituted hydroxyacetamides involves the
reaction of glycolic acid with a primary amine. This procedure avoids the need for ester
intermediates or dehydrating agents.[10]

Protocol: Synthesis of N-Phenylmethyl Hydroxyacetamide (3a)[10]

Reactant Preparation: In a suitable reaction vessel, combine 2.00 g (26.3 mmol) of glycolic
acid (1) and 2.82 g (26.3 mmol) of benzylamine (2) at room temperature.

e Reaction Conditions: Heat the mixture to 90 °C.
e Stirring: Stir the reaction mixture at 90 °C for 1 hour.

o Work-up and Purification: Upon completion, the resulting white solid can be purified by
recrystallization from an appropriate solvent system (e.g., chloroform-hexane) to yield the
desired product, N-phenylmethyl hydroxyacetamide (3a).

This direct amidation approach has been shown to produce high yields and can be adapted for
various other amines.[10]

Applications in Research and Drug Development

2-Hydroxyacetamide is a versatile scaffold with significant applications in medicinal chemistry
and organic synthesis.

» Synthetic Intermediate: It serves as a key intermediate in the synthesis of more complex
molecules, including fine chemicals and potential drug candidates.[3]

e Prodrug Development: Esters of N,N-disubstituted 2-hydroxyacetamides have been
investigated as a highly biolabile prodrug class for delivering carboxylic acid agents.[11]

e Medicinal Chemistry Scaffold: The hydroxyacetamide moiety is a recognized
pharmacophore. Historically, its derivatives were explored as potential anticonvulsant agents.
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[10] More recently, this structural motif has gained prominence in the design of
metalloenzyme inhibitors due to the ability of the related hydroxamic acid group to chelate
metal ions like Zn(ll).[12]

o Histone Deacetylase (HDAC) Inhibitors: A significant application in modern drug
development is the use of hydroxyacetamide derivatives in the design of Histone
Deacetylase (HDAC) inhibitors.[12][13] HDACs are important targets in oncology, and
several approved anticancer drugs are based on a hydroxamic acid core, which is
structurally related to hydroxyacetamide.[12] The workflow for developing such inhibitors is
illustrated below.

Click to download full resolution via product page
Caption: Workflow for the development of hydroxyacetamide-based HDAC inhibitors.
Safety and Handling
2-Hydroxyacetamide is classified as a hazardous substance and requires careful handling.

e Hazards ldentification: It is known to cause skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).[1][14]

e Precautionary Measures:
o Engineering Controls: Use only outdoors or in a well-ventilated area.[14][15]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[14][15]

o Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after
handling.[14][15]
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o First Aid:

o Skin Contact: Wash off with plenty of soap and water.[14][15]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[14][15]

o Inhalation: Remove the person to fresh air and keep comfortable for breathing.[14][15]

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
store locked up.[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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